Cas no 1361601-14-0 (3-Amino-2,2',3',4'-tetrachlorobiphenyl)

3-Amino-2,2',3',4'-tetrachlorobiphenyl is a chlorinated biphenyl derivative featuring an amino functional group at the 3-position and chlorine substituents at the 2,2',3', and 4' positions. This compound is of interest in organic synthesis and environmental chemistry due to its structural similarity to polychlorinated biphenyls (PCBs), which are widely studied for their persistence and toxicological effects. The amino group enhances reactivity, making it a potential intermediate for further functionalization or derivatization in research applications. Its well-defined structure allows for precise studies on PCB degradation pathways or metabolite formation. Careful handling is required due to its potential toxicity and environmental impact.

3-Amino-2,2',3',4'-tetrachlorobiphenyl structure

1361601-14-0 structure

Product Name:3-Amino-2,2',3',4'-tetrachlorobiphenyl

CAS No:1361601-14-0

MF:C₁₂H₇Cl₄N

MW:307.002679109573

CID:4995409

Update Time:2025-05-19

3-Amino-2,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2,2',3',4'-tetrachlorobiphenyl
- Inchi： 1S/C12H7Cl4N/c13-8-5-4-7(11(15)12(8)16)6-2-1-3-9(17)10(6)14/h1-5H,17H2
- InChI Key： RQJHHEHPXHFPEJ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 263
XLogP3: 5.4
Topological Polar Surface Area: 26

3-Amino-2,2',3',4'-tetrachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005928-250mg	3-Amino-2,2',3',4'-tetrachlorobiphenyl	1361601-14-0	97%	250mg	475.20 USD	2021-07-05
Alichem	A011005928-500mg	3-Amino-2,2',3',4'-tetrachlorobiphenyl	1361601-14-0	97%	500mg	806.85 USD	2021-07-05
Alichem	A011005928-1g	3-Amino-2,2',3',4'-tetrachlorobiphenyl	1361601-14-0	97%	1g	1,534.70 USD	2021-07-05

3-Amino-2,2',3',4'-tetrachlorobiphenyl Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 3-Amino-2,2',3',4'-tetrachlorobiphenyl

Research Briefing on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0) in Chemical Biomedicine

Recent studies on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0), a polychlorinated biphenyl (PCB) derivative, have highlighted its significance in toxicology, environmental persistence, and potential biomedical applications. This briefing synthesizes the latest findings, focusing on its chemical properties, biological interactions, and implications for drug development and environmental health.

Background: PCBs like 3-Amino-2,2',3',4'-tetrachlorobiphenyl are historically recognized for their industrial use and environmental hazards. However, amino-substituted PCBs have garnered attention due to their unique reactivity and potential as scaffolds for bioactive molecules. Recent research explores their role in modulating aryl hydrocarbon receptor (AhR) pathways, which are critical in xenobiotic metabolism and immune regulation.

Key Findings: A 2023 study in Chemical Research in Toxicology demonstrated that 1361601-14-0 exhibits selective AhR antagonism, reducing inflammatory markers in murine models. Another study in Environmental Science & Technology (2024) revealed its degradation pathways under UV irradiation, suggesting novel bioremediation strategies. Notably, its structural analogs are being investigated as leads for anti-inflammatory agents, with preliminary data showing low cytotoxicity in human hepatocyte assays.

Methodological Advances: Cutting-edge techniques such as cryo-EM and metabolomics have been employed to elucidate the binding mechanisms of 1361601-14-0 with AhR. Computational modeling further predicts its metabolite profiles, aiding in toxicity assessment. These approaches underscore the compound's dual role as an environmental contaminant and a pharmacophore candidate.

Implications: While environmental concerns persist, the biomedical potential of 3-Amino-2,2',3',4'-tetrachlorobiphenyl warrants cautious optimism. Future research should prioritize structure-activity relationships (SAR) to mitigate toxicity while harnessing its therapeutic properties. Collaborative efforts between chemists and biologists are essential to unlock its full potential.